What exactly is Shikimic acid?
Shikimic acid, also known as shikimate or acid, belongs to the class of organic compounds known as shikimic acids and derivatives. Shikimic acid is a cyclohexenecarboxylic acid that is cyclohex-1-ene-1-carboxylic acid substituted by hydroxy groups at positions 3, 4, and 5 (the 3R,4S,5R stereoisomer). It is an intermediate metabolite in microorganisms and plants. It is an Escherichia coli metabolite, a metabolite of Saccharomyces cerevisiae, and a plant metabolite.
It is a cyclohexenecarboxylic acid, a hydroxy monocarboxylic acid, and an alpha,beta-unsaturated monocarboxylic acid. This is the conjugate acid from shikimate.
Chemical properties of Shikimic acid
Shikimic acids are cyclitols containing a cyclohexanecarboxylic acid substituted with three hydroxyl groups at positions 3, 4, and 5. Shikimic acid is a solid ...